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Compound of Interest

Compound Name: 1-Chloroethyl chloroformate

Cat. No.: B140570

1-Chloroethyl Chloroformate: A Comprehensive
Technical Guide

CAS Number: 50893-53-3
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 1-Chloroethyl chloroformate (ACE-CI), a versatile
and highly reactive reagent widely utilized in organic synthesis, particularly within the
pharmaceutical industry. This document covers its chemical and physical properties, synthesis
methodologies, key applications with detailed mechanistic insights, and comprehensive safety
and handling protocols.

Chemical and Physical Properties

1-Chloroethyl chloroformate is a colorless liquid with a pungent odor.[1] It is a crucial
intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[2] Its key
physical and chemical properties are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b140570?utm_src=pdf-interest
https://www.benchchem.com/product/b140570?utm_src=pdf-body
https://www.benchchem.com/product/b140570?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/choosing-organic-synthesis-reagent-1-chloroethyl-chloroformate-di
https://pmc.ncbi.nlm.nih.gov/articles/PMC9146227/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C3HaCl202 [3]
Molecular Weight 142.97 g/mol [3]
Appearance Clear, colorless liquid [3]
Boiling Point 117-119 °C [4]
Melting Point -65 °C [4]
Density 1.295 - 1.325 g/mL at 20-25 °C  [4]

Refractive Index (n2°/D)

1.422

[5]

Flash Point 45 °C (closed cup) [4]
Soluble in most organic
Solubility solvents (e.g., acetone, [4]
toluene, chloroform, THF)
o Reacts with water, alcohols,
Reactivity [41[6]

and amines

Synthesis of 1-Chloroethyl Chloroformate

The most common and established method for the synthesis of 1-Chloroethyl chloroformate

involves the reaction of acetaldehyde with phosgene or a phosgene equivalent like

triphosgene.[5] This electrophilic addition reaction is typically catalyzed to achieve high yields

and purity.

General Synthesis Pathway

The general chemical equation for the synthesis is as follows:

CHs3CHO + COClz » CHsCH(CI)OCOCI

This reaction is often carried out in the presence of a catalyst to facilitate the process.
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Figure 1: General synthesis of 1-Chloroethyl chloroformate.

Detailed Experimental Protocols

Method 1: Using Phosgene and a Phase-Transfer Catalyst
This method is known for its high efficiency and yield.
o Reactants: Acetaldehyde, Phosgene, Benzyltributylammonium chloride (catalyst).

e Procedure: Phosgene is reacted with acetaldehyde with stirring in the presence of a catalytic
amount of benzyltributylammonium chloride. The reaction is performed under controlled
temperature conditions. Following the completion of the reaction, the desired product is
isolated and purified by distillation.[7]

* Yield: This method can achieve yields of up to 96%.[7]
Method 2: Using Trichloromethyl Chloroformate (Diphosgene) and Pyridine

This method provides an alternative to using the highly toxic phosgene gas directly.
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» Reactants: Acetaldehyde, Trichloromethyl chloroformate, Pyridine (catalyst).[7]

e Procedure: To a reactor containing acetaldehyde and a catalytic amount of pyridine,
trichloromethyl chloroformate is added dropwise while maintaining the temperature between
20°C and 25°C. The reaction mixture is stirred for approximately 2 hours after the addition is
complete.[7][8] The final product can be analyzed by NMR to confirm its formation.[7]

 Yield: Avyield of 96.3% has been reported for this procedure.[7]

Key Applications in Organic Synthesis

1-Chloroethyl chloroformate is a valuable reagent with several important applications, most
notably in the dealkylation of tertiary amines and as a protecting group reagent.

N-Dealkylation of Tertiary Amines

One of the most significant applications of 1-Chloroethyl chloroformate is the selective N-
dealkylation of tertiary amines to yield secondary amines.[5] This transformation is crucial in the
synthesis of various pharmaceutical compounds and drug metabolites.[5] The reaction
proceeds under mild conditions and is often high-yielding.[3]

Mechanism of N-Dealkylation:

The reaction proceeds through a two-step mechanism involving the formation of a carbamate
intermediate, which is subsequently cleaved to afford the secondary amine.[5]

o Carbamate Formation: The tertiary amine attacks the electrophilic carbonyl carbon of 1-
chloroethyl chloroformate, leading to the formation of a quaternary ammonium salt. This
intermediate then undergoes a nucleophilic substitution, where the chloride ion displaces an
alkyl group from the nitrogen, forming a stable carbamate and an alkyl chloride.

o Carbamate Cleavage: The resulting carbamate intermediate is then cleaved, typically by
treatment with methanol, to yield the corresponding secondary amine.[2][5]
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Step 1: Carbamate Formation

[ Tertiary Amine (RsN) ]7 G-Chloroethyl chloroformate]

A4

[Carbamate Intermediate] —>[Alkyl Chloride (R-CI)]

Step 2: Carbamate Cleavage

[Methanol (CHs30OH) ]7 Carbamate Intermediate)
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Figure 2: Mechanism of N-dealkylation using 1-Chloroethyl chloroformate.
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Protecting Group Chemistry

1-Chloroethyl chloroformate serves as a mild and highly effective reagent for the
deprotection of benzyl groups. This is particularly advantageous when dealing with molecules
containing functional groups that are sensitive to harsher debenzylation conditions. It is also
used in the formation of protecting groups for alcohols and amines during multi-step syntheses.

[6]

Synthesis of Pharmaceuticals

1-Chloroethyl chloroformate is a key intermediate in the synthesis of several important drugs.

» Cefpodoxime Proxetil: In the synthesis of this cephalosporin antibiotic, 1-chloroethyl
chloroformate is reacted with isopropanol to form 1-chloroethyl isopropyl carbonate, a key
precursor.[9][10] This is then converted to 1-iodoethyl isopropyl carbonate, which is
subsequently reacted with the cefpodoxime acid core.[9][10][11]

o Candesartan Cilexetil: This angiotensin Il receptor antagonist is synthesized using a multi-
step process where a key step involves the condensation of a trityl candesartan intermediate
with 1-chloroethyl cyclohexyl carbonate.[12][13][14]

Safety and Handling

1-Chloroethyl chloroformate is a hazardous chemical and must be handled with appropriate
safety precautions in a well-ventilated area, preferably a fume hood.[15][16] It is flammable,
corrosive, and toxic upon inhalation or contact with skin.[16]
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Hazard Category

Description

Precautionary Measures

Flammability

Flammable liquid and vapor.

Keep away from heat, sparks,
open flames, and other ignition
sources. Use non-sparking
tools.[16][17]

Toxicity

Harmful if swallowed or in
contact with skin. Toxic if

inhaled.

Avoid breathing vapors or mist.
Use only outdoors or in a well-
ventilated area. Wear
protective gloves, clothing,
eye, and face protection.[16]
[17]

Corrosivity

Causes severe skin burns and

eye damage.

Wear appropriate personal
protective equipment (PPE),
including chemical-resistant
gloves, safety goggles, and a
face shield.[15][17]

Reactivity

Reacts violently with water,

releasing toxic gas.

Store in a dry, cool, and well-
ventilated place away from
moisture and incompatible
materials such as bases,
strong oxidizing agents,

alcohols, and amines.[4][6]

First Aid Measures:

physician.[17]

o Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of

water. Seek immediate medical attention.[17]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[17]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[17]
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Spill and Disposal:

In case of a spill, evacuate the area and ensure adequate ventilation.[15] Contain the spill with
an inert absorbent material.[15] Dispose of the waste in accordance with local, state, and
federal regulations.

This technical guide provides a comprehensive overview of 1-Chloroethyl chloroformate,
highlighting its importance as a versatile reagent in modern organic synthesis and drug
development. Researchers and scientists should always consult the latest Safety Data Sheet
(SDS) before handling this chemical and adhere to all recommended safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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